Cas no 79756-70-0 (2,5-CYCLOHEXADIENE-1,4-DIONE, 2,6-BIS(2,5-DICHLOROPHENYL)-)

• Product Name: 2,5-CYCLOHEXADIENE-1,4-DIONE, 2,6-BIS(2,5-DICHLOROPHENYL)-
• CAS No: 79756-70-0
• MF: C₁₈H₈Cl₄O₂
• MW: 398.066921234131
• CID: 3248147
• PubChem ID: 13545012
• Update Time: 2025-04-21

2,5-CYCLOHEXADIENE-1,4-DIONE, 2,6-BIS(2,5-DICHLOROPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 2,5-CYCLOHEXADIENE-1,4-DIONE, 2,6-BIS(2,5-DICHLOROPHENYL)-
• 2,6-Bis(2,5-dichlorophenyl)-2,5-cyclohexadiene-1,4-dione
• DTXSID801199482
• 79756-70-0

• Inchi： 1S/C18H8Cl4O2/c19-9-1-3-16(21)12(5-9)14-7-11(23)8-15(18(14)24)13-6-10(20)2-4-17(13)22/h1-8H
• InChI Key： YUSLNSXFKIBETD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=CC(C=C(C2C=C(C=CC=2Cl)Cl)C1=O)=O)Cl

Computed Properties

• Exact Mass: 397.924890Da
• Monoisotopic Mass: 395.927840Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 34.1Ų